alpha-(4-Chlorophenyl)-alpha-methyl-2-benzofuranmethanol

• CAS RN: 82158-23-4
• Molecular Formula: C16H13ClO2
• Molecular Weight: 272.72 g/mol
• IUPAC Name: 1-(1-benzofuran-2-yl)-1-(4-chlorophenyl)ethanol
• InChI: InChI=1S/C16H13ClO2/c1-16(18,12-6-8-13(17)9-7-12)15-10-11-4-2-3-5-14(11)19-15/h2-10,18H,1H3
• InChI Key: YOJWZTMPJRZZNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Cl)(C2=CC3=CC=CC=C3O2)O

Description

Alpha-(4-Chlorophenyl)-alpha-methyl-2-benzofuranmethanol is a useful research compound. Its molecular formula is C16H13ClO2 and its molecular weight is 272.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

14.2 g of methyl iodide in 50 ml of tetrahydrofuran are dripped slowly onto 2.43 g of magnesium chips in about 30 ml of tetrahydrofuran. When all the magnesium has dissolved, 25.6 g of 2(p-chloro-benzoyl)benzofuran dissolved in 350 ml of tetrahydrofuran are added slowly. After the addition, the mixture is kept under reflux for 2 hours. It is cooled, poured into 500 g of crushed ice and 10 ml of concentrated HCl, then extracted with ethyl ether. The organic phase is washed with water, dried with anhydrous sodium sulphate, and evaporated to dryness, to leave a residue which crystallises from petroleum ether: M.P. 64°-66° C.